Cas no 1179235-08-5 (Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate)

• Product Name: Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate
• CAS No: 1179235-08-5
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 6559540
• PubChem ID: 61022162
• Update Time: 2025-08-02

Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-24629735
• AKOS010250252
• 1179235-08-5
• tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate
• Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate

• Inchi： 1S/C14H20BrNO2/c1-10(11-6-5-7-12(15)8-11)16-9-13(17)18-14(2,3)4/h5-8,10,16H,9H2,1-4H3
• InChI Key： KOHYGPWXYIRTFP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)NCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate

Comprehensive Overview of Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate (CAS No. 1179235-08-5)

Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate (CAS No. 1179235-08-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a 3-bromophenyl moiety, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers often explore its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The compound's unique structure, combining a tert-butyl ester group with a brominated aromatic ring, makes it a versatile intermediate in peptide mimetics and small-molecule libraries. Recent studies highlight its relevance in high-throughput screening (HTS) campaigns, where its structural diversity contributes to hit identification. With the growing demand for fragment-based drug design (FBDD), Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate has emerged as a valuable scaffold for optimizing pharmacokinetic properties.

In the context of green chemistry, this compound aligns with the industry's shift toward atom-efficient synthesis. Its bromine substituent enables selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig transformations, which are pivotal for constructing complex architectures. Laboratories focusing on catalysis innovation frequently employ derivatives of CAS No. 1179235-08-5 to explore new ligand systems for transition-metal catalysis.

From a supply chain perspective, the compound's stability under standard storage conditions (typically at 2-8°C) ensures consistent performance in multistep syntheses. Manufacturers emphasize its compatibility with automated synthesis platforms, addressing the needs of combinatorial chemistry workflows. Analytical data, including HPLC purity and NMR spectra, are routinely provided to meet quality-by-design (QbD) standards in regulated environments.

Emerging trends in AI-driven molecular modeling have further amplified interest in Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate. Computational chemists leverage its 3D conformational flexibility to simulate protein-ligand interactions, particularly in GPCR-targeted therapies. The compound's logP and hydrogen bonding capacity make it a candidate for optimizing blood-brain barrier (BBB) penetration—a critical parameter in neuropharmaceuticals.

For synthetic chemists, protocols involving CAS No. 1179235-08-5 often highlight its reactivity in reductive amination or ester hydrolysis steps. Recent patents disclose its utility in preparing prodrugs with enhanced oral bioavailability, reflecting the compound's adaptability to formulation challenges. As the pharmaceutical industry prioritizes targeted drug delivery, derivatives of this scaffold continue to inspire innovations in bioconjugation strategies.

Environmental considerations also play a role in its applications. The bromine atom in Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate allows for radioisotope labeling (e.g., with Br-76 or Br-77) in PET imaging research, supporting advancements in diagnostic tracer development. This dual functionality—as both a synthetic intermediate and imaging probe—positions the compound at the intersection of theranostics.

In summary, Tert-butyl 2-{[1-(3-bromophenyl)ethyl]amino}acetate (CAS No. 1179235-08-5) exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its relevance spans academic research, industrial R&D, and translational medicine, making it a cornerstone for innovations in precision therapeutics and material science.